2,4,6-Trichloro-3-nitropyridine
Overview
Description
2,4,6-Trichloro-3-nitropyridine is a chemical compound with the CAS Number: 60186-13-2 . It has a molecular weight of 227.43 . The compound is a pale-yellow to orange to yellow-brown solid .
Synthesis Analysis
The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent, which gives the N-nitropyridinium ion . When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained .Molecular Structure Analysis
The IUPAC name of this compound is the same as its common name . Its InChI Code is 1S/C5HCl3N2O2/c6-2-1-3(7)9-5(8)4(2)10(11)12/h1H .Chemical Reactions Analysis
The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion . When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained .Physical And Chemical Properties Analysis
This compound is a pale-yellow to orange to yellow-brown solid . It should be stored in a refrigerator .Scientific Research Applications
Synthesis and Characterization
- 2,4,6-Trinitropyridine, related to 2,4,6-Trichloro-3-nitropyridine, has been synthesized and characterized, offering insights into its formation and physical, thermal, and explosive properties (Licht & Ritter, 1988).
Electrochemical Reduction Studies
- The electrochemical reduction of nitropyridines, including compounds similar to this compound, has been examined, providing valuable information on their reduction mechanisms in various pH levels (Lacasse, Meunier‐Prest, Laviron, & Vallat, 1993).
Chemical Synthesis and Optimization
- Research has been conducted on synthesizing derivatives of nitropyridines, such as 2-Amino-3-nitropyridine-6-methoxy, which is related to this compound, highlighting the methods and yields involved in these processes (Fan Kai-qi, 2009).
Nucleophilic Amination
- Studies on vicarious nucleophilic amination of nitropyridines provide insights into chemical reactions and methods for preparing substituted nitropyridines (Bakke, Svensen, & Trevisan, 2001).
Spectroscopic and Structural Analysis
- Spectroscopic and structural analyses of nitropyridine derivatives have been carried out to understand their physical and chemical properties (Jukić, Cetina, Halambek, & Ugarković, 2010).
Chemical Reaction Studies
- Research into the oxidative methylamination of nitropyridines has shed light on their chemical behavior and reaction pathways (Szpakiewicz & Wolniak, 1999).
Molecular and Electronic Studies
- Investigations into the molecular structure, vibrational, and electronic properties of nitropyridine derivatives contribute to a deeper understanding of their chemical behavior and potential applications (Velraj, Soundharam, & Sridevi, 2015).
Mechanism of Action
Target of Action
It is known that nitropyridines, a class of compounds to which 2,4,6-trichloro-3-nitropyridine belongs, are often used in the synthesis of various organic compounds .
Mode of Action
Nitropyridines, in general, are known to undergo reactions with n2o5 in an organic solvent to give the n-nitropyridinium ion .
Biochemical Pathways
Nitropyridines are known to be involved in the synthesis of various organic compounds .
Pharmacokinetics
The compound is known to be a solid at room temperature .
Result of Action
It is known that this compound is a reagent in the synthesis of imigliptin, a dpp-4 inhibitor used in the treatment of type 2 diabetes .
Action Environment
It is known that the compound should be stored in an inert atmosphere at 2-8°c .
Safety and Hazards
Future Directions
The synthesis of 2,4,6-Trichloro-3-nitropyridine and its derivatives is an active area of research. The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion . This reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift . This opens up possibilities for the synthesis of a variety of nitropyridine derivatives.
properties
IUPAC Name |
2,4,6-trichloro-3-nitropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HCl3N2O2/c6-2-1-3(7)9-5(8)4(2)10(11)12/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJZFGUJBDRDICD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1Cl)Cl)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HCl3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30483645 | |
Record name | 2,4,6-Trichloro-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30483645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.43 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
60186-13-2 | |
Record name | 2,4,6-Trichloro-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30483645 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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